Cas no 52986-71-7 (6-methoxy-1-methyl-Isoquinoline)
52986-71-7 structure
Product Name:6-methoxy-1-methyl-Isoquinoline
CAS No:52986-71-7
MF:C11H11NO
MW:173.211142778397
CID:358312
PubChem ID:15933745
Update Time:2025-04-19
6-methoxy-1-methyl-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-1-methyl-Isoquinoline
- 6-methoxy-1-methylisoquinoline
- Isoquinoline, 6-methoxy-1-methyl-
- SCHEMBL3266115
- AKOS015912088
- 1-methyl-6-Isoquinolinol
- DTXSID30579810
- 52986-71-7
-
- Inchi: 1S/C11H11NO/c1-8-11-4-3-10(13-2)7-9(11)5-6-12-8/h3-7H,1-2H3
- InChI Key: OWDSYQHGTWALKU-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2C(C)=NC=CC=2C=1
Computed Properties
- Exact Mass: 173.08413
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12
6-methoxy-1-methyl-Isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1972898-1g |
6-Methoxy-1-methylisoquinoline |
52986-71-7 | 98% | 1g |
¥9936.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1972898-5g |
6-Methoxy-1-methylisoquinoline |
52986-71-7 | 98% | 5g |
¥22575.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1972898-10g |
6-Methoxy-1-methylisoquinoline |
52986-71-7 | 98% | 10g |
¥30561.00 | 2024-05-10 |
6-methoxy-1-methyl-Isoquinoline Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
52986-71-7 (6-methoxy-1-methyl-Isoquinoline) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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